Cas no 2229304-89-4 (3-methyl-4-propylhept-1-yne)

• Product Name: 3-methyl-4-propylhept-1-yne
• CAS No: 2229304-89-4
• MF: C₁₁H₂₀
• MW: 152.276503562927
• CID: 6558438
• PubChem ID: 165611986
• Update Time: 2025-10-29

3-methyl-4-propylhept-1-yne Chemical and Physical Properties

Names and Identifiers

• 3-methyl-4-propylhept-1-yne
• EN300-1733521
• 2229304-89-4

• Inchi： 1S/C11H20/c1-5-8-11(9-6-2)10(4)7-3/h3,10-11H,5-6,8-9H2,1-2,4H3
• InChI Key： VORZPYHMLMOYLT-UHFFFAOYSA-N
• SMILES： C(C(C#C)C)(CCC)CCC

Computed Properties

• Exact Mass: 152.156500638g/mol
• Monoisotopic Mass: 152.156500638g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 0Ų

Additional information on 3-methyl-4-propylhept-1-yne

Exploring the Unique Properties and Applications of 3-methyl-4-propylhept-1-yne (CAS No. 2229304-89-4)

3-methyl-4-propylhept-1-yne (CAS No. 2229304-89-4) is a specialized alkyne compound that has garnered significant attention in organic chemistry and material science due to its unique structural features. This branched-chain alkyne, characterized by a methyl group at the 3-position and a propyl group at the 4-position of a hept-1-yne backbone, exhibits intriguing reactivity patterns that make it valuable for synthetic applications. Researchers often search for "3-methyl-4-propylhept-1-yne synthesis" or "CAS 2229304-89-4 properties" to understand its potential in advanced chemical processes.

The molecular structure of 3-methyl-4-propylhept-1-yne contributes to its distinctive chemical behavior. The presence of both alkyl substituents and a terminal alkyne group creates a molecule with interesting electronic properties, making it relevant for studies in "alkyne reactivity trends 2024" and "branched hydrocarbon applications." Recent publications in journals like Journal of Organic Chemistry have highlighted its utility in click chemistry reactions, particularly in the development of novel polymer materials. This aligns with current industry trends toward "sustainable chemical building blocks" and "green chemistry alternatives."

From an industrial perspective, 3-methyl-4-propylhept-1-yne (CAS 2229304-89-4) serves as a crucial intermediate in specialty chemical production. Manufacturers searching for "high-purity 3-methyl-4-propylhept-1-yne suppliers" or "CAS 2229304-89-4 technical specifications" often require this compound for creating advanced lubricant additives or specialty coatings. Its branched structure provides thermal stability advantages over linear alkynes, addressing the growing market demand for "high-performance hydrocarbon derivatives" in extreme temperature applications.

In pharmaceutical research, the hept-1-yne framework of this compound has shown promise as a scaffold for drug discovery. Medicinal chemists investigating "alkyne-containing bioactive molecules" have noted its potential in creating targeted therapies. The methyl and propyl substitutions at specific positions may influence biological activity, making 3-methyl-4-propylhept-1-yne a subject of ongoing studies in "structure-activity relationship optimization." This connects with broader healthcare trends focusing on "precision medicine molecular tools."

The analytical characterization of 3-methyl-4-propylhept-1-yne (CAS 2229304-89-4) presents specific challenges and opportunities. Advanced techniques like GC-MS and NMR are essential for verifying the purity of this compound, particularly for researchers searching for "CAS 2229304-89-4 analytical methods." The distinctive spectral signatures of its methyl and propyl groups, combined with the alkyne proton, create a recognizable fingerprint that supports quality control in chemical manufacturing.

Environmental considerations surrounding 3-methyl-4-propylhept-1-yne have become increasingly important. As industries seek "eco-friendly hydrocarbon solutions," studies have examined the biodegradation pathways of such branched alkynes. The compound's behavior in various ecosystems relates to current discussions about "sustainable chemical design principles" and "green chemistry metrics." Regulatory agencies evaluating "new chemical substance safety profiles" often request detailed data on compounds like CAS 2229304-89-4.

Future research directions for 3-methyl-4-propylhept-1-yne may explore its potential in emerging technologies. The compound's electronic properties make it interesting for investigations into "organic electronic materials" and "molecular electronics components." As nanotechnology advances, the precise positioning of methyl and propyl groups in such alkynes could influence self-assembly processes, connecting to popular searches for "functional nanomaterial building blocks."

Safety handling of 3-methyl-4-propylhept-1-yne requires standard organic chemistry laboratory precautions. While not classified as hazardous under normal conditions, proper ventilation and personal protective equipment are recommended when working with this compound. Technical inquiries often include "CAS 2229304-89-4 handling guidelines" and "3-methyl-4-propylhept-1-yne storage conditions," reflecting the chemical industry's emphasis on workplace safety protocols.

The commercial availability of 3-methyl-4-propylhept-1-yne (CAS 2229304-89-4) varies by region and purity requirements. Procurement specialists frequently search for "3-methyl-4-propylhept-1-yne distributors" or "CAS 2229304-89-4 bulk pricing," indicating its niche but important role in specialty chemical supply chains. Market analysts note growing interest in such customized alkynes as industries seek "tailored molecular solutions" for specific applications.

In conclusion, 3-methyl-4-propylhept-1-yne (CAS No. 2229304-89-4) represents a fascinating example of how subtle structural modifications in organic compounds can lead to significant functional differences. Its applications across multiple scientific disciplines—from materials science to pharmaceutical research—demonstrate the continuing importance of fundamental hydrocarbon chemistry in solving modern technological challenges. As research progresses, this compound will likely maintain its relevance in addressing queries about "advanced alkyne chemistry" and "specialty chemical innovations."